2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H12BrN3O2/c1-23-16-7-10(12(18)8-15(16)22)6-11(9-19)17-20-13-4-2-3-5-14(13)21-17/h2-8,22H,1H3,(H,20,21)/b11-6+
• InChI Key: GHMRUNOHAHJNNA-IZZDOVSWSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)Br)O
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)Br)O
• Molecular Formula: C17H12BrN3O2
• Molecular Weight: 370.2 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile is a chemical compound that has been the subject of scientific research due to its potential use in various fields.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile involves its ability to inhibit the activity of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer. It has been found to inhibit the activity of COX-2, a key enzyme involved in inflammation, and to activate the Nrf2/ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as SOD and CAT. It has also been found to induce apoptosis in cancer cells and to inhibit the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile in lab experiments is its ability to selectively inhibit the activity of specific enzymes and signaling pathways, which allows for the study of their specific roles in various biological processes. However, one of the limitations is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the study of 2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile. One direction is the development of more potent and selective analogs for use in various applications. Another direction is the study of its potential use in combination with other drugs for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and its potential use in various biological systems.

Synthesis Methods

The synthesis method of 2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile involves the reaction of 2-bromo-4-hydroxy-5-methoxybenzaldehyde with 1H-benzimidazole-2-amine in the presence of acetic acid and acetonitrile. The resulting product is then subjected to a Knoevenagel condensation reaction with malononitrile to obtain the final product.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-(2-bromo-4-hydroxy-5-methoxyphenyl)acrylonitrile has been extensively studied for its potential use in various fields. It has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.